Cas no 6140-17-6 (1-methyl-4-(trifluoromethyl)benzene)
6140-17-6 structure
Product Name:1-methyl-4-(trifluoromethyl)benzene
CAS No:6140-17-6
MF:C8H7F3
MW:160.136392831802
MDL:MFCD00075476
CID:46429
PubChem ID:80230
Update Time:2025-04-18
1-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-4-(trifluoromethyl)benzene
- 4-Methylbenzotrifluoride
- 4-(TRIFLUOROMETHYL)TOLUENE
- C8H7F3
- α,α,α-trifluoro-p-xylene
- p-Xylene, a,a,a-trifluoro- (8CI)
- 1-(Trifluoromethyl)-4-methylbenzene
- 4-Methyl-1-(trifluoromethyl)benzene
- p-(Trifluoromethyl)toluene
- p-Methylbenzotrifluoride
- a,a,a-Trifluoro-p-xylene
- alpha,alpha,alpha-Trifluoro-p-xylene
- Benzene, 1-methyl-4-(trifluoromethyl)-
- 4-Trifluoromethyltoluene
- 1-methyl-4-(trifluormethyl)benzol
- PubChem1659
- p-trifluoromethyltoluene
- p-Xylene, .alpha.,.alpha.,.alpha.-trifluoro-
- PC5
- AKOS005145703
- AM62046
- 1-methyl-4-(trifluoromethyl)-benzene
- W-105158
- 6140-17-6
- TS-02121
- UNII-JH7JBW374B
- JH7JBW374B
- CS-W017941
- NS00045559
- EN300-207863
- MCYOVGYZJSGLSR-UHFFFAOYSA-N
- MFCD00075476
- SY016821
- AC-4151
- A8516
- M2945
- EINECS 228-124-2
- FT-0619065
- DTXSID10210335
- 4-Methylbenzotrifluoride, 98%
- SCHEMBL91414
- 4-Methylbenzotrifluoride,97%
- DB-053869
- alpha,alpha,alpha-Trifluoro-p-xylene, 1-Methyl-4-(trifluoromethyl)benzene
- 1-methyl-4-(trifluoromethyl)benzene
-
- MDL： MFCD00075476
- Inchi： 1S/C8H7F3/c1-6-2-4-7(5-3-6)8(9,10)11/h2-5H,1H3
- InChI Key： LRLRAYMYEXQKID-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C)=CC=1)(F)F
- BRN： 1863596
Computed Properties
- Exact Mass: 160.05000
- Monoisotopic Mass: 160.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Colorless transparent liquid
- Density: 1.144
- Melting Point: 129 - 130ºC
- Boiling Point: 129 ºC
- Flash Point: 27 ºC
- Refractive Index: 1.425-1.427
- PSA: 0.00000
- LogP: 3.01380
- Solubility: Not determined
1-methyl-4-(trifluoromethyl)benzene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： R10;R36/37/38
- Safety Instruction： S16-S26-S36/37/39-S37/39
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：III
- TSCA：T
- Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers away from flammable areas.
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R36/37/38
1-methyl-4-(trifluoromethyl)benzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-methyl-4-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157911-25g |
4-Methylbenzotrifluoride |
6140-17-6 | 95+% | 25g |
$138 | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M120691-25g |
1-methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 98% | 25g |
¥796.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M120691-5g |
1-methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 98% | 5g |
¥217.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M120691-100g |
1-methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 98% | 100g |
¥1252.90 | 2023-09-02 | |
| TRC | M332105-100mg |
1-Methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M332105-250mg |
1-Methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M332105-500mg |
1-Methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M332105-1g |
1-Methyl-4-(trifluoromethyl)benzene |
6140-17-6 | 1g |
$98.00 | 2023-05-17 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L11043-1g |
4-Methylbenzotrifluoride, 98% |
6140-17-6 | 98% | 1g |
￥533.00 | 2023-05-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L11043-5g |
4-Methylbenzotrifluoride, 98% |
6140-17-6 | 98% | 5g |
￥1643.00 | 2023-05-15 |
1-methyl-4-(trifluoromethyl)benzene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:6140-17-6)4-Methylbenzotrifluoride
Order Number:sfd9666
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:6140-17-6)对甲基三氟甲苯
Order Number:LE13280796
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com
1-methyl-4-(trifluoromethyl)benzene Related Literature
-
Satenik Mkrtchyan,Mohanad Shkoor,Sehrish Sarfaraz,Khurshid Ayub,Viktor O. Iaroshenko Org. Biomol. Chem. 2023 21 6549
-
Katherine A. Hurley,Thiago M. A. Santos,Molly R. Fensterwald,Madhusudan Rajendran,Jared T. Moore,Edward I. Balmond,Brice J. Blahnik,Katherine C. Faulkner,Marie H. Foss,Victoria A. Heinrich,Matthew G. Lammers,Lucas C. Moore,Gregory D. Reynolds,Galen P. Shearn-Nance,Brian A. Stearns,Zi W. Yao,Jared T. Shaw,Douglas B. Weibel Med. Chem. Commun. 2017 8 942
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